DL-Propargylglycine
DL-Propargylglycine
Hydrogen sulphide (H2S), a naturally occurring gasotransmitter, is a potent vasodilator and pro-inflammatory mediator. DL-Propargyl glycine (PAG) is an irreversible inhibitor of the H2S synthesizing enzyme cystathionine-γ-lyase (CSE). PAG blocks H2S synthesis activity in rat liver preparations with an IC50 value of 55 µM and abolishes the rise in plasma H2S in anaesthetized rats induced with hemorrhagic shock. At concentrations ranging from 25-100 mg/kg, PAG can reduce H2S-associated inflammation in rodent models of pancreatitis, oedema, and endotoxemia.
Brand Name:
Vulcanchem
CAS No.:
16900-57-5
VCID:
VC0170922
InChI:
InChI=1S/C5H7NO2.ClH/c1-2-3-4(6)5(7)8;/h1,4H,3,6H2,(H,7,8);1H
SMILES:
C#CCC(C(=O)O)N.Cl
Molecular Formula:
C5H8ClNO2
Molecular Weight:
149.574
DL-Propargylglycine
CAS No.: 16900-57-5
Main Products
VCID: VC0170922
Molecular Formula: C5H8ClNO2
Molecular Weight: 149.574
| CAS No. | 16900-57-5 |
|---|---|
| Product Name | DL-Propargylglycine |
| Molecular Formula | C5H8ClNO2 |
| Molecular Weight | 149.574 |
| IUPAC Name | 2-aminopent-4-ynoic acid;hydrochloride |
| Standard InChI | InChI=1S/C5H7NO2.ClH/c1-2-3-4(6)5(7)8;/h1,4H,3,6H2,(H,7,8);1H |
| Standard InChIKey | UAMBUICGODABQY-UHFFFAOYSA-N |
| SMILES | C#CCC(C(=O)O)N.Cl |
| Appearance | Assay:≥95%A crystalline solid |
| Description | Hydrogen sulphide (H2S), a naturally occurring gasotransmitter, is a potent vasodilator and pro-inflammatory mediator. DL-Propargyl glycine (PAG) is an irreversible inhibitor of the H2S synthesizing enzyme cystathionine-γ-lyase (CSE). PAG blocks H2S synthesis activity in rat liver preparations with an IC50 value of 55 µM and abolishes the rise in plasma H2S in anaesthetized rats induced with hemorrhagic shock. At concentrations ranging from 25-100 mg/kg, PAG can reduce H2S-associated inflammation in rodent models of pancreatitis, oedema, and endotoxemia. |
| Synonyms | 2-Amino-4-pentynoic acid hydrochloride |
| PubChem Compound | 53229946 |
| Last Modified | Nov 11 2021 |
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